Cas no 1202644-19-6 (2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)

• Product Name: 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• CAS No: 1202644-19-6
• MF: C₁₆H₂₀BF₃O₂
• MW: 312.135015487671
• CID: 5695911
• PubChem ID: 58319279
• Update Time: 2025-06-14

2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Chemical and Physical Properties

Names and Identifiers

• EN300-705492
• AKOS015946366
• 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3-Cyclopropyl-5-trifluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 5-Trifluoromethyl-3-cyclopropylphenylboronic acid pinacol ester
• SCHEMBL1660258
• 2-[3-cyclopropyl-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1202644-19-6
• 1,3,2-Dioxaborolane, 2-[3-cyclopropyl-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C16H20BF3O2/c1-14(2)15(3,4)22-17(21-14)13-8-11(10-5-6-10)7-12(9-13)16(18,19)20/h7-10H,5-6H2,1-4H3
• InChI Key： NBKGXSAEHOGKMH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C=1)C1CC1)(F)F

Computed Properties

• Exact Mass: 312.1508445g/mol
• Monoisotopic Mass: 312.1508445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 343.7±42.0 °C(Predicted)

Additional information on 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE

Recent Advances in the Study of 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE (CAS: 1202644-19-6) and Its Applications in Chemical Biology and Medicine

The compound 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE (CAS: 1202644-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the role of this boronate ester derivative as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the cyclopropyl and trifluoromethyl groups, contribute to its stability and reactivity, making it a valuable building block for the development of pharmaceuticals. Researchers have successfully utilized this compound in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex molecular architectures with potential therapeutic benefits.

In the context of medicinal chemistry, 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE has shown promise as a precursor for the development of kinase inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways involved in cancer progression. The trifluoromethyl group, in particular, has been shown to enhance the compound's binding affinity to target proteins, while the cyclopropyl moiety contributes to improved metabolic stability.

Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the dioxaborolane ring has been found to significantly influence the compound's solubility and membrane permeability, which are critical factors for oral bioavailability. These findings have important implications for the design of drug candidates derived from this chemical scaffold.

Ongoing research is exploring the potential of 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE in targeted drug delivery systems. The boronic acid moiety, which can be liberated under physiological conditions, offers opportunities for the development of prodrug strategies and boron neutron capture therapy (BNCT) agents. Several research groups are currently investigating its application in the treatment of resistant cancers and inflammatory diseases.

In conclusion, the compound 2-(3-CYCLOPROPYL-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE (CAS: 1202644-19-6) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research directions may focus on optimizing its pharmacological properties and exploring its potential in combination therapies for complex diseases.